Cas no 1227958-88-4 (2-Chloro-4-(methyl-13C, d3)pyrimidine)

2-Chloro-4-(methyl-13C, d3)pyrimidine structure
1227958-88-4 structure
Product Name:2-Chloro-4-(methyl-13C, d3)pyrimidine
CAS No:1227958-88-4
MF:C5H5ClN2
MW:132.570739507675
CID:6810303
PubChem ID:49758650
Update Time:2025-03-28

2-Chloro-4-(methyl-13C, d3)pyrimidine Chemical and Physical Properties

Names and Identifiers

    • 1227958-88-4
    • CS-18557
    • 2-Chloro-4-(methyl-13C, d3)pyrimidine
    • AKOS015942302
    • Inchi: 1S/C5H5ClN2/c1-4-2-3-7-5(6)8-4/h2-3H,1H3/i1+1D3
    • InChI Key: BHAKRVSCGILCEW-KQORAOOSSA-N
    • SMILES: ClC1=NC=CC([13C]([2H])([2H])[2H])=N1

Computed Properties

  • Exact Mass: 132.0363109Da
  • Monoisotopic Mass: 132.0363109Da
  • Isotope Atom Count: 4
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 76.8
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 25.8Ų
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